Cas no 58483-23-1 (1,3-Propanedione, 1-(3-chloro-2-hydroxyphenyl)-3-phenyl-)

• Product Name: 1,3-Propanedione, 1-(3-chloro-2-hydroxyphenyl)-3-phenyl-
• CAS No: 58483-23-1
• MF: C₁₅H₁₁ClO₃
• MW: 274.699043512344
• CID: 341917
• PubChem ID: 12242397
• Update Time: 2025-04-19

1,3-Propanedione, 1-(3-chloro-2-hydroxyphenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanedione, 1-(3-chloro-2-hydroxyphenyl)-3-phenyl-
• 1-(3-chloro-2-hydroxyphenyl)-3-phenylpropane-1,3-dione
• DTXSID40482048
• 58483-23-1

• Inchi： 1S/C15H11ClO3/c16-12-8-4-7-11(15(12)19)14(18)9-13(17)10-5-2-1-3-6-10/h1-8,19H,9H2
• InChI Key： AOPSPOUJDUILEX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1O)C(CC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 274.03973
• Monoisotopic Mass: 274.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37